molecular formula C10H9BrFNO B8424301 4-(3-Bromopropoxy)-2-fluorobenzonitrile

4-(3-Bromopropoxy)-2-fluorobenzonitrile

Cat. No.: B8424301
M. Wt: 258.09 g/mol
InChI Key: JESGOKIXMPFXLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Bromopropoxy)-2-fluorobenzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted with a fluorine atom at the 2-position and a 3-bromopropoxy group at the 4-position. Fluorine enhances electronic properties, influencing dipole moments and intermolecular interactions .

Properties

Molecular Formula

C10H9BrFNO

Molecular Weight

258.09 g/mol

IUPAC Name

4-(3-bromopropoxy)-2-fluorobenzonitrile

InChI

InChI=1S/C10H9BrFNO/c11-4-1-5-14-9-3-2-8(7-13)10(12)6-9/h2-3,6H,1,4-5H2

InChI Key

JESGOKIXMPFXLG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OCCCBr)F)C#N

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

  • 2-Fluorobenzonitrile vs. 3-Fluorobenzonitrile :
    The position of fluorine significantly impacts electronic properties. For 2-fluorobenzonitrile, the excitation energy (S₁←S₀) is 36,028 cm⁻¹, and the adiabatic ionization energy (D₀←S₁) is 78,650 cm⁻¹. In contrast, 3-fluorobenzonitrile exhibits slightly lower excitation energy (35,989 cm⁻¹) but higher ionization energy (78,873 cm⁻¹) due to differences in resonance stabilization and charge distribution . The 2-fluoro configuration in the target compound likely enhances intramolecular charge transfer (ICT) compared to 3-fluoro isomers.

  • 4-(Difluoromethoxy)-2-fluorobenzonitrile :
    This compound features a difluoromethoxy group at the 4-position. The electron-withdrawing nature of the -OCF₂ group reduces electron density on the aromatic ring compared to the bromopropoxy substituent. It has a melting point of 41–43°C and a molecular weight of 187.12 g/mol . The bromopropoxy group in the target compound may lower melting points due to reduced crystallinity or increase reactivity via bromine-mediated pathways.

Alkoxy/Bromo-Substituted Analogs

  • 4-(Aminooxy)-2-Fluorobenzonitrile: With an aminooxy (-ONH₂) group at the 4-position, this compound (MW 152.13 g/mol) is smaller and more polar than the bromopropoxy derivative. The aminooxy group facilitates nucleophilic reactions, whereas the bromopropoxy group offers a leaving group (Br) for alkylation or cross-coupling reactions .
  • 4-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-fluorobenzonitrile (9b): This pyrazole-methyl derivative (MW 316.17 g/mol) highlights how bulky substituents affect biological activity.

Thiophene-Based Fluorobenzonitriles

  • 2-Fluoro-4-(5-(4-methoxyphenyl)thiophen-2-yl)benzonitrile (MOT): MOT exhibits strong ICT due to its methoxy donor and fluorobenzonitrile acceptor. Replacing methoxy with bromopropoxy would alter ICT efficiency, as bromine’s electron-withdrawing nature could reduce donor strength compared to -OCH₃ .

Table 1: Key Properties of Selected Fluorobenzonitriles

Compound Molecular Weight (g/mol) Melting Point (°C) Key Functional Groups Notable Properties/Applications
4-(3-Bromopropoxy)-2-fluorobenzonitrile (Target) ~258.09 (calc.) N/A 2-F, 4-Br-(CH₂)₃-O- Potential alkylation substrate
2-Fluorobenzonitrile 121.11 N/A 2-F, CN High ionization energy
4-(Difluoromethoxy)-2-fluorobenzonitrile 187.12 41–43 2-F, 4-OCF₂ Used in agrochemical synthesis
4-(Aminooxy)-2-fluorobenzonitrile 152.13 N/A 2-F, 4-ONH₂ Nucleophilic reactivity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.